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Compound of Interest

Compound Name: Glycyl-L-valine

Cat. No.: B167972

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of Glycyl-
L-valine powder in a laboratory setting. Adherence to these protocols is crucial for ensuring the
integrity of the compound and the safety of personnel.

Product Information

e Name: Glycyl-L-valine

CAS Number: 1963-21-9[1][2]

Molecular Formula: C7H14N203[1][2]

Molecular Weight: 174.20 g/mol [2]

Appearance: White to off-white crystalline powder[1][3]

Safety and Handling Precautions

Glycyl-L-valine is categorized as an irritant and can cause serious eye damage[3][4]. All
handling procedures should be performed in a well-ventilated area, preferably within a fume
hood. Appropriate personal protective equipment (PPE) must be worn at all times.

Personal Protective Equipment (PPE):
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o Eye Protection: Tightly fitting safety goggles or a face shield are mandatory to prevent eye
contact.[5]

o Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and disposed of properly after handling.[5]

» Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[6]

» Respiratory Protection: If dust generation is unavoidable, a NIOSH-approved respirator
should be used.[5]

General Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.[6][7]

Do not inhale dust or fumes.[5][6]

Minimize dust generation during handling.[6]

Wash hands thoroughly with soap and water after handling and before breaks.[6]

Do not eat, drink, or smoke in the work area.[6]

Storage Conditions

Proper storage is essential to maintain the stability and purity of Glycyl-L-valine powder.
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Parameter Condition Rationale
Powder: 2-8°C for short-term
storage.[6] Powder (long-term):
-20°C for up to 3 years.[2][8] To minimize degradation and
Temperature _ o .
Solutions: -80°C for up to 6 maintain stability.
months or -20°C for up to 1
month.[2][8]
o ] To prevent hygroscopic
Humidity Store in a dry place.[3][5] ) )
absorption and degradation.
] ) The compound is light-
Light Protect from light.[6] N
sensitive.
] Tightly closed container.[3][5] To prevent contamination and
Container _ _
[6] moisture absorption.
o Store in a well-ventilated area. To prevent the accumulation of
Ventilation

[3](6]

any potential vapors.

Solubility

Glycyl-L-valine is soluble in water and has limited solubility in other common laboratory

solvents.
Solvent Solubility Notes
Ultrasonic assistance may be
Water 100 mg/mL|[2] required for complete

dissolution.[2]

550 g/L (at 20°C)[3]

34 mg/mL[8]

DMSO

Insoluble or slightly soluble[2]
[8]
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Experimental Protocols

e Preparation:

o Equilibrate the Glycyl-L-valine powder to room temperature before opening the container

to prevent condensation.

o Weigh the desired amount of Glycyl-L-valine powder in a sterile container inside a
chemical fume hood.

e Dissolution:

o Add the appropriate volume of sterile, purified water (e.g., Milli-Q® or equivalent) to the
powder.

o Vortex or stir the solution until the powder is completely dissolved.

o If necessary, use an ultrasonic bath to aid dissolution.[2]
 Sterilization:

o For cell-based assays, sterilize the solution by passing it through a 0.22 um filter.[2]
» Storage:

o Aliquot the stock solution into sterile, single-use vials.

o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2][8]

o Avoid repeated freeze-thaw cycles.[8]

This protocol outlines a basic method for determining the stability of Glycyl-L-valine under
specific experimental conditions.

» Solution Preparation:

o Prepare a stock solution of Glycyl-L-valine at a known concentration in the desired buffer

or solvent.
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Incubation:

o Aliquot the solution into multiple vials.

o Incubate the vials under the desired test conditions (e.g., different temperatures, pH
values, or light exposure).

Time Points:

o At designated time points (e.g., 0, 2, 4, 8, 24 hours), remove one vial from each condition.

Analysis:

o Analyze the concentration and purity of Glycyl-L-valine in each sample using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC).

Data Evaluation:

o Compare the results from the different time points and conditions to the initial (time 0)
sample to determine the rate of degradation.

Visualizations
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Workflow for Handling and Storing Glycyl-L-valine Powder
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Caption: Workflow for Handling and Storing Glycyl-L-valine Powder
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Protocol for Aqueous Solution Preparation and Storage
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Click to download full resolution via product page

Caption: Protocol for Aqueous Solution Preparation and Storage

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b167972?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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